Cas no 2640943-62-8 (5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide)

• Product Name: 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide
• CAS No: 2640943-62-8
• MF: C₁₈H₂₇N₇O₂
• MW: 373.452682733536
• CID: 5316820
• PubChem ID: 155798771
• Update Time: 2025-06-03

5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Hexahydro-5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(1-methylethyl)pyrrolo[3,4-c]pyrrole-2(1H)-carboxamide
• AKOS040731852
• F6798-4348
• 2640943-62-8
• 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide

• Inchi： 1S/C18H27N7O2/c1-12(2)22-18(26)25-8-13-6-24(7-14(13)9-25)17-15-16(19-10-20-17)23(11-21-15)4-5-27-3/h10-14H,4-9H2,1-3H3,(H,22,26)
• InChI Key： KZDAQAQYFGPJPI-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)N1CC2CN(C3C4=C(N=CN=3)N(CCOC)C=N4)CC2C1

Computed Properties

• Exact Mass: 373.22262313g/mol
• Monoisotopic Mass: 373.22262313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.12±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide

Comprehensive Analysis of 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide (CAS 2640943-62-8): Structure, Applications, and Research Insights

The compound 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide (CAS 2640943-62-8) represents a sophisticated small molecule with a unique purine-pyrrolopyrrole hybrid scaffold. This structurally intricate molecule combines a 9-(2-methoxyethyl)-9H-purine moiety with an N-isopropyl octahydropyrrolo[3,4-c]pyrrole-2-carboxamide fragment, creating a versatile chemical entity that has garnered significant attention in medicinal chemistry and drug discovery research.

Recent literature highlights the growing interest in purine derivatives and fused heterocyclic systems like this compound, particularly for their potential as kinase inhibitors and GPCR modulators. The presence of both hydrogen bond donor/acceptor groups and lipophilic regions in its structure suggests possible applications in targeting protein-protein interactions, a hot topic in current drug development. Researchers are particularly intrigued by the octahydropyrrolo[3,4-c]pyrrole core, which offers conformational rigidity while maintaining synthetic accessibility.

From a synthetic chemistry perspective, the methoxyethyl purine portion of the molecule provides an excellent handle for further derivatization, making it valuable for structure-activity relationship (SAR) studies. The compound's molecular weight (389.45 g/mol) and calculated LogP (approximately 1.8) place it within the desirable range for drug-like properties, aligning with current trends in fragment-based drug discovery. Its solubility profile in common organic solvents (DMSO, methanol) facilitates biological evaluation.

The scientific community has shown increasing interest in this compound's potential applications, as evidenced by rising search queries for terms like "purine-pyrrolopyrrole hybrids," "small molecule kinase modulators," and "CAS 2640943-62-8 applications." These search patterns reflect the compound's relevance to current research directions, particularly in targeted cancer therapies and neurodegenerative disease research, where similar structures have shown promise.

Quality control of 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide typically involves advanced analytical techniques. HPLC methods with UV detection (λ~260 nm) are commonly employed, while structural confirmation utilizes LC-MS (expected [M+H]+ at m/z 390.2) and NMR spectroscopy (characteristic purine H-8 singlet at ~8.3 ppm). The compound's stability under various pH conditions is currently under investigation, addressing a common concern in preclinical development.

Emerging research suggests that modifications to the isopropyl carboxamide group or methoxyethyl chain could significantly alter the compound's biological profile. This structural flexibility makes it a valuable chemical probe for studying various biological pathways. Recent patent literature indicates growing commercial interest in this chemical space, particularly for immune modulation applications, though specific mechanisms remain proprietary.

From a safety perspective, preliminary studies indicate that standard laboratory precautions (gloves, eye protection) are sufficient for handling this compound. Its powder form and room temperature stability make it convenient for research use. However, as with all research chemicals, proper material safety data should be consulted before experimental work.

The synthesis of CAS 2640943-62-8 typically involves multi-step organic transformations, with key steps including purine N-9 alkylation and pyrrolopyrrole ring formation. Recent advances in flow chemistry and catalytic methods have improved yields for similar structures, suggesting potential optimization opportunities for this particular molecule. These synthetic improvements address the growing demand for cost-effective research compounds in academic and industrial settings.

As research into heterocyclic drug candidates continues to expand, compounds like 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide serve as important tools for understanding molecular recognition principles. Their unique combination of hydrogen bonding capacity and three-dimensional complexity makes them particularly valuable in the current pharmaceutical landscape, where traditional flat aromatic systems often show limited success.

Future directions for this compound class may include exploration as PROTAC warheads or covalent inhibitors, two rapidly growing areas in drug discovery. The presence of reactive sites on both the purine and pyrrolopyrrole moieties provides multiple opportunities for strategic modification, aligning with current trends toward targeted protein degradation strategies. Such applications would build upon the compound's inherent pharmacophore features while addressing contemporary challenges in drug resistance and selectivity.